Cas no 141691-42-1 (2-amino-1-methyl-1H-1,3-benzodiazole-6-carbonitrile)

• Product Name: 2-amino-1-methyl-1H-1,3-benzodiazole-6-carbonitrile
• CAS No: 141691-42-1
• MF: C₉H₈N₄
• MW: 172.18662071228
• CID: 230283
• PubChem ID: 154535
• Update Time: 2025-04-19

2-amino-1-methyl-1H-1,3-benzodiazole-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-6-carbonitrile,2-amino-1-methyl-
• 2-amino-3-methylbenzimidazole-5-carbonitrile
• 1H-Benzimidazole-6-carbonitrile,2-amino-1-methyl
• 2-Amino-1-methyl-1H-benzimidazole-6-carbonitrile
• 6-Cyano-1-methyl-2-aminobenzimidazole
• Z1198157375
• DTXSID20161804
• 1H-Benzimidazole-6-carbonitrile,2-amino-1-methyl-(9CI)
• SCHEMBL5454915
• CCRIS 4364
• 1H-Benzimidazole-6-carbonitrile, 2-amino-1-methyl-
• 141691-42-1
• AKOS006279830
• EN300-137134
• 2-amino-1-methyl-1H-1,3-benzodiazole-6-carbonitrile

• Inchi： 1S/C9H8N4/c1-13-8-4-6(5-10)2-3-7(8)12-9(13)11/h2-4H,1H3,(H2,11,12)
• InChI Key： CNGVAAVGGINQTB-UHFFFAOYSA-N
• SMILES： N1(C)C(N)=NC2C=CC(C#N)=CC1=2

Computed Properties

• Exact Mass: 172.07500
• Monoisotopic Mass: 172.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• Density: 1.33
• Boiling Point: 424.2°C at 760 mmHg
• Flash Point: 210.3°C
• Refractive Index: 1.697
• PSA: 67.63000
• LogP: 1.60838

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles